Cas no 649737-12-2 (2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid)
649737-12-2 structure
Product Name:2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid
CAS No:649737-12-2
MF:C12H18N2O4S
MW:286.347321987152
CID:410350
PubChem ID:59712278
Update Time:2025-04-19
2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolecarboxylic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(1-methylethyl)-
- 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid
- 2-{[(tert-butoxy)carbonyl]amino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid
- EN300-1458466
- 649737-12-2
- SCHEMBL1715852
-
- Inchi: 1S/C12H18N2O4S/c1-6(2)8-7(9(15)16)13-10(19-8)14-11(17)18-12(3,4)5/h6H,1-5H3,(H,15,16)(H,13,14,17)
- InChI Key: QFXCNZUTQNFHET-UHFFFAOYSA-N
- SMILES: S1C(=NC(C(=O)O)=C1C(C)C)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 286.09884
- Monoisotopic Mass: 286.09872823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 117Ų
Experimental Properties
- PSA: 88.52
2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1458466-1.0g |
2-{[(tert-butoxy)carbonyl]amino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid |
649737-12-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1458466-50mg |
2-{[(tert-butoxy)carbonyl]amino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid |
649737-12-2 | 50mg |
$455.0 | 2023-09-29 | ||
| Enamine | EN300-1458466-100mg |
2-{[(tert-butoxy)carbonyl]amino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid |
649737-12-2 | 100mg |
$476.0 | 2023-09-29 | ||
| Enamine | EN300-1458466-250mg |
2-{[(tert-butoxy)carbonyl]amino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid |
649737-12-2 | 250mg |
$498.0 | 2023-09-29 | ||
| Enamine | EN300-1458466-500mg |
2-{[(tert-butoxy)carbonyl]amino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid |
649737-12-2 | 500mg |
$520.0 | 2023-09-29 | ||
| Enamine | EN300-1458466-1000mg |
2-{[(tert-butoxy)carbonyl]amino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid |
649737-12-2 | 1000mg |
$541.0 | 2023-09-29 | ||
| Enamine | EN300-1458466-2500mg |
2-{[(tert-butoxy)carbonyl]amino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid |
649737-12-2 | 2500mg |
$1063.0 | 2023-09-29 | ||
| Enamine | EN300-1458466-5000mg |
2-{[(tert-butoxy)carbonyl]amino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid |
649737-12-2 | 5000mg |
$1572.0 | 2023-09-29 | ||
| Enamine | EN300-1458466-10000mg |
2-{[(tert-butoxy)carbonyl]amino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid |
649737-12-2 | 10000mg |
$2331.0 | 2023-09-29 |
2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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